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Compound of Interest

Compound Name: NSC-217913

Cat. No.: B15572795 Get Quote

Despite a comprehensive search for the compound NSC-217913, no publicly available

scientific literature, preclinical data, or experimental protocols were found regarding its use in

the treatment of prostate cancer models.

The National Cancer Institute's (NCI) Developmental Therapeutics Program (DTP) maintains a

vast repository of chemical compounds, and it is likely that NSC-217913 is an identifier for a

substance within this collection. However, without published research, details regarding its

chemical structure, mechanism of action, and any potential therapeutic effects on prostate

cancer remain unknown.

Efforts to find alternative names or associated research for NSC-217913 were also

unsuccessful. The lack of available data prevents the creation of the requested detailed

Application Notes and Protocols, including data summaries, experimental methodologies, and

signaling pathway diagrams.

Researchers, scientists, and drug development professionals interested in this specific

compound are encouraged to directly consult the NCI DTP database or contact the NCI for any

available information. At present, there is no scientific basis to provide the detailed

documentation requested for NSC-217913 in the context of prostate cancer research.

To cite this document: BenchChem. [No Information Available for NSC-217913 in Prostate
Cancer Models]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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